Cas no 2680765-12-0 (6-Acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid)

• Product Name: 6-Acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid
• CAS No: 2680765-12-0
• MF: C₁₀H₇F₂NO₅
• MW: 259.163089990616
• CID: 5649175
• PubChem ID: 165915427
• Update Time: 2025-05-24

6-Acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280527
• 2680765-12-0
• 6-acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid
• 6-Acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid

• Inchi： 1S/C10H7F2NO5/c1-4(14)13-6-3-8-7(2-5(6)9(15)16)17-10(11,12)18-8/h2-3H,1H3,(H,13,14)(H,15,16)
• InChI Key： ZYTLGHNUHZNEJC-UHFFFAOYSA-N
• SMILES： FC1(OC2C=C(C(=O)O)C(=CC=2O1)NC(C)=O)F

Computed Properties

• Exact Mass: 259.02922865g/mol
• Monoisotopic Mass: 259.02922865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 6-Acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid

Research Brief on 6-Acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid (CAS: 2680765-12-0)

6-Acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid (CAS: 2680765-12-0) is a novel fluorinated heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluorinated dioxaindane scaffold, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule therapeutics. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its relevance in drug discovery pipelines.

The synthesis of 6-Acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid involves a multi-step process that leverages modern fluorination techniques and heterocyclic chemistry. Key steps include the introduction of the difluoro moiety at the 2-position of the dioxaindane core, followed by selective acetylation and carboxylation at the 5- and 6-positions. Recent advancements in catalytic fluorination methods have improved the yield and purity of this compound, making it more accessible for further pharmacological studies.

In terms of biological activity, preliminary studies have demonstrated that 6-Acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid exhibits inhibitory effects against several clinically relevant enzymes, including proteases and kinases. Its mechanism of action is attributed to the electron-withdrawing properties of the difluoro group, which enhances binding affinity to active sites. Additionally, the compound's stability in physiological conditions, as evidenced by in vitro metabolic studies, suggests its potential as a lead candidate for further optimization.

Recent publications have also explored the compound's application in targeted drug delivery systems. For instance, conjugation of 6-Acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid with nanoparticle carriers has shown improved bioavailability and tissue-specific accumulation in preclinical models. These findings underscore its versatility as a building block for advanced therapeutic formulations.

Despite these promising developments, challenges remain in scaling up the synthesis and addressing potential off-target effects. Ongoing research aims to elucidate the compound's pharmacokinetic and pharmacodynamic profiles in greater detail, as well as to explore its utility in combination therapies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 6-Acetamido-2,2-difluoro-1,3-dioxaindane-5-carboxylic acid represents a compelling example of how fluorinated heterocycles can drive innovation in medicinal chemistry. Its unique structural features and broad biological activity make it a valuable tool for drug discovery, with potential applications ranging from oncology to infectious diseases. Future studies will likely focus on optimizing its therapeutic index and expanding its scope in precision medicine.